4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine

• IUPAC Name: 4-(5-methylfuran-2-yl)-6-thiophen-2-ylpyrimidin-2-amine
• InChI: InChI=1S/C13H11N3OS/c1-8-4-5-11(17-8)9-7-10(16-13(14)15-9)12-3-2-6-18-12/h2-7H,1H3,(H2,14,15,16)
• InChI Key: HOPXOGMROQMIMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=CC(=NC(=N2)N)C3=CC=CS3
• Molecular Formula: C13H11N3OS
• Molecular Weight: 257.31 g/mol

Description

4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine, also known as 5-MF-6-TP, is a novel pyrimidine-based compound that has been studied for its potential applications in scientific research. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. 5-MF-6-TP has been studied for its ability to modulate the activity of various enzymes and proteins, as well as its ability to induce apoptosis in cancer cells.

Scientific Research Applications

4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine has been studied for its potential applications in scientific research. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. In addition, 4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine has been studied for its ability to modulate the activity of various enzymes and proteins, as well as its ability to induce apoptosis in cancer cells. 4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine has been found to be effective in the treatment of various diseases and conditions, including diabetes, obesity, and cardiovascular disease.

Mechanism of Action

The mechanism of action of 4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine is not yet fully understood. However, it is believed that 4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine may act by modulating the activity of various enzymes and proteins, as well as by inducing apoptosis in cancer cells. 4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine has been found to interact with various proteins and enzymes, including cyclooxygenase-2, caspase-3, and NF-κB. In addition, 4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine has been found to induce apoptosis in cancer cells by activating the mitochondrial apoptotic pathway.
Biochemical and Physiological Effects
4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine has been found to possess a wide range of biochemical and physiological effects. This compound has been found to possess anti-inflammatory, antioxidant, and anti-cancer properties. In addition, 4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine has been found to modulate the activity of various enzymes and proteins, as well as to induce apoptosis in cancer cells. 4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine has also been found to be effective in the treatment of various diseases and conditions, including diabetes, obesity, and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine for scientific research is its high solubility in various solvents, which makes it easy to use in a variety of laboratory experiments. In addition, 4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine is relatively stable and has a long shelf-life, which makes it suitable for long-term experiments. However, one of the main limitations of using 4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine for lab experiments is its relative toxicity, which may limit its use in certain experiments.

Future Directions

There are a number of potential future directions for the study of 4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine. These include further investigation into the mechanism of action of 4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine, the development of more effective and less toxic formulations of this compound, and the exploration of its potential therapeutic applications. In addition, further research into the effects of 4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine on various diseases and conditions, such as diabetes, obesity, and cardiovascular disease, is warranted. Finally, further studies into the potential toxic effects of 4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine are also needed.

Synthesis Methods

4-(5-Methylfuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-amine can be synthesized using a multi-step method that involves the condensation of 5-methylfuran-2-yl bromide and thiophen-2-ylpyrimidine-2-amine, followed by the deprotection of the amine group and the oxidation of the resulting compound. The synthesis is carried out in a solvent such as dichloromethane or dimethylformamide, and the reaction is usually carried out in the presence of a base such as potassium carbonate. The reaction is typically heated to a temperature of around 70-80°C and the reaction time is typically around 2-3 hours.